3-allyl-2-thioxo-5-(4-{2-[3-(trifluoromethyl)phenoxy]ethoxy}benzylidene)-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-prop-2-enyl-2-sulfanylidene-5-[[4-[2-[3-(trifluoromethyl)phenoxy]ethoxy]phenyl]methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H18F3NO3S2/c1-2-10-26-20(27)19(31-21(26)30)13-15-6-8-17(9-7-15)28-11-12-29-18-5-3-4-16(14-18)22(23,24)25/h2-9,13-14H,1,10-12H2/b19-13-
• InChI Key: URWFICQVZSDOFZ-UYRXBGFRSA-N
• Canonical SMILES: C=CCN1C(=O)C(=CC2=CC=C(C=C2)OCCOC3=CC=CC(=C3)C(F)(F)F)SC1=S
• Isomeric SMILES: C=CCN1C(=O)/C(=C/C2=CC=C(C=C2)OCCOC3=CC=CC(=C3)C(F)(F)F)/SC1=S
• Molecular Formula: C22H18F3NO3S2
• Molecular Weight: 465.5 g/mol

Description

Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds having sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties, and therefore, they are used as vehicles in the synthesis of valuable organic combinations.

Synthesis Analysis

Thiazolidine derivatives can be synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido. Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis and green chemistry have been employed to improve their selectivity, purity, product yield and pharmacokinetic activity.

Chemical Reactions Analysis

The chemical reactions involving thiazolidine derivatives are diverse and depend on the specific compound. Generally, they can undergo reactions with hydrazonoyl halides.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazolidine derivatives can vary widely depending on their specific structure. For example, the compound “3-ALLYL-2-THIOXO-THIAZOLIDIN-4-ONE” has a molecular weight of 173.257.

Mechanism of Action

The mechanism of action of thiazolidine derivatives can vary widely depending on their specific structure and the biological system they interact with.

Future Directions

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity and pharmacokinetic activity. These data provide useful information for designing next-generation drug candidates. Developing multifunctional drugs and improving their activity should be a focus of research.